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Compound of Interest

Compound Name: D-Glucose-d4

Cat. No.: B12403840 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides immediate and essential safety

and logistical information for handling D-Glucose-d4, a non-hazardous, deuterated form of

glucose. The following procedural guidance is designed to be a preferred resource, building

trust and providing value beyond the product itself.

Hazard Assessment
D-Glucose-d4 is a stable, non-radioactive isotope of D-Glucose. According to safety data

sheets for D-Glucose and its isotopologues, the substance is not classified as hazardous.[1][2]

[3][4] It is not flammable and does not present an explosion hazard.[1][5] No sensitizing effects

are known, and it is generally not irritating to the skin or eyes.[1][2] However, as with any

chemical, adherence to good laboratory practices is essential.

Personal Protective Equipment (PPE)
While D-Glucose-d4 is not considered hazardous, the use of appropriate personal protective

equipment is a fundamental aspect of safe laboratory practice. The following table summarizes

the recommended PPE.
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Protection Type Recommended Equipment Purpose

Hand Protection Nitrile or latex gloves
To prevent direct skin contact

and maintain sample purity.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from potential

splashes or airborne dust

particles.[6]

Body Protection
Laboratory coat or protective

clothing

To protect skin and personal

clothing from contamination.[6]

[7]

Respiratory Protection

Generally not required for

small quantities in well-

ventilated areas.[1][2][4]

If dust is generated, use in a

fume hood or wear a dust

mask.

Operational Plan: Step-by-Step Handling Protocol
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated place, away from incompatible

materials.[3][8]

Keep the container tightly closed when not in use.[3][7]

2. Preparation and Weighing:

Handle the compound in a well-ventilated area or a chemical fume hood to minimize dust

inhalation, especially when handling larger quantities.[8]

Before weighing, ensure the balance is clean and calibrated.

Use a clean spatula and weigh boat.

Open the container carefully to avoid creating airborne dust.
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Measure the desired amount of D-Glucose-d4.

Close the container tightly immediately after use.

3. Dissolving and Use:

When preparing solutions, add the solid D-Glucose-d4 to the solvent slowly to avoid

splashing. D-Glucose is soluble in water.[1]

If heating is required, use appropriate heating equipment and monitor the process.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Spill Management
In the event of a spill, follow these procedures:

1. Minor Spills (Solid):

No special personal precautions are generally required, but it is good practice to wear

gloves.[1]

Sweep up the spilled solid material carefully to avoid generating dust.[7]

Place the collected material into a suitable, labeled container for waste disposal.[8]

Clean the spill area with a damp cloth or paper towel.

2. Major Spills:

Evacuate the immediate area if a large amount of dust is generated.

Increase ventilation to the area.

Follow the minor spill cleanup procedure once the dust has settled.

Prevent the spilled material from entering drains or sewers.[1][9]
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Disposal Plan
D-Glucose-d4 is not considered a hazardous waste.[5] However, all chemical waste should be

disposed of responsibly.

Solid Waste: Collect unused D-Glucose-d4 and any contaminated materials (e.g., weigh

boats, paper towels) in a labeled container.

Liquid Waste: Aqueous solutions of D-Glucose-d4 can typically be disposed of down the

drain with copious amounts of water, subject to local regulations. Always check with your

institution's environmental health and safety (EHS) office for specific guidelines.

Containers: Empty containers should be triple-rinsed before recycling or disposal.[9]

Do not mix D-Glucose-d4 waste with other chemical waste streams unless permitted by

your institution's EHS guidelines.[9]

First Aid Measures
The following table summarizes first aid procedures in case of exposure.[2]

Exposure Route First Aid Procedure

Inhalation
Move to fresh air. If symptoms persist, consult a

doctor.[1]

Skin Contact
Generally, the product does not irritate the skin.

[1] Wash off with soap and plenty of water.

Eye Contact

Rinse opened eye for several minutes under

running water.[1][2] If symptoms persist, consult

a doctor.

Ingestion
Rinse mouth with water. If symptoms persist,

consult a doctor.[3][4]

Handling Workflow Diagram
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Caption: Workflow for handling D-Glucose-d4 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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